Cas no 10372-06-2 (Quinoline, 3-pentyl-6,8-dipropyl-)
10372-06-2 structure
Product name:Quinoline, 3-pentyl-6,8-dipropyl-
CAS No:10372-06-2
MF:C20H29N
MW:283.450965642929
CID:2657046
Quinoline, 3-pentyl-6,8-dipropyl- Chemical and Physical Properties
Names and Identifiers
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- 6,8-Dipropyl-3-pentylquinoline
- Quinoline, 3-pentyl-6,8-dipropyl-
- YUDSXPIIZDWTJR-UHFFFAOYSA-N
- 3-Pentyl-6,8-dipropylquinoline #
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- Inchi： 1S/C20H29N/c1-4-7-8-11-17-14-19-13-16(9-5-2)12-18(10-6-3)20(19)21-15-17/h12-15H,4-11H2,1-3H3
- InChI Key： YUDSXPIIZDWTJR-UHFFFAOYSA-N
- SMILES： N1C=C(C=C2C=C(CCC)C=C(CCC)C=12)CCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 275
- Topological Polar Surface Area: 12.9
- XLogP3: 7.3
Quinoline, 3-pentyl-6,8-dipropyl- Related Literature
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1. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
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Ekaterina A. Ivanova,Mikhail A. Maslov,Tatyana O. Kabilova,Pavel A. Puchkov,Anna S. Alekseeva,Ivan A. Boldyrev,Valentin V. Vlassov,Galina A. Serebrennikova,Nina G. Morozova,Marina A. Zenkova Org. Biomol. Chem., 2013,11, 7164-7178
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Ashish Singh,Parul Verma,Debabrata Samanta,Anupam Dey,Jyotirmoy Dey,Tapas Kumar Maji J. Mater. Chem. A, 2021,9, 5780-5786
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Lei Li,Hui Li,Xiao Cheng Zeng Chem. Commun., 2015,51, 9535-9538
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